Cas no 88159-20-0 (Uridine 5'-(trihydrogendiphosphate), P'-(4-azido-2-nitrophenyl) ester (9CI))

• Product name: Uridine 5'-(trihydrogendiphosphate), P'-(4-azido-2-nitrophenyl) ester (9CI)
• CAS No: 88159-20-0
• MF: C₁₅H₁₆N₆O₁₄P₂
• MW: 566.266864776611
• CID: 723090
• PubChem ID: 137401

Uridine 5'-(trihydrogendiphosphate), P'-(4-azido-2-nitrophenyl) ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Uridine 5'-(trihydrogendiphosphate), P'-(4-azido-2-nitrophenyl) ester (9CI)
• [(4-azido-2-nitrophenyl)-[(2S,3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl] phosphono hydrogen phosphate
• 4-azido-2-nitrophenyluridylyl pyrophosphate
• ANUP
• Uridine 5'-(trihydrogen diphosphate), mono(4-azido-2-nitrophenyl) ester
• 88159-20-0
• DTXSID101007975
• 1-{5-C-(4-Azido-2-nitrophenyl)-5-O-[hydroxy(phosphonooxy)phosphoryl]pentofuranosyl}-4-hydroxypyrimidin-2(1H)-one

• Inchi： InChI=1S/C15H16N6O14P2/c16-19-18-6-1-2-7(8(5-6)21(26)27)12(34-37(31,32)35-36(28,29)30)13-10(23)11(24)14(33-13)20-4-3-9(22)17-15(20)25/h1-5,10-14,23-24H,(H,31,32)(H,17,22,25)(H2,28,29,30)/t10-,11+,12?,13-,14+/m0/s1
• InChI Key： ROHGMNDEYJXXOU-PJIALRRASA-N
• SMILES： C1=CC(=C(C=C1N=[N+]=[N-])[N+](=O)[O-])C(C2C(C(C(O2)N3C=CC(=O)NC3=O)O)O)OP(=O)(O)OP(=O)(O)O

Computed Properties

• Exact Mass: 566.01997320g/mol
• Monoisotopic Mass: 566.01997320g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 37
• Rotatable Bond Count: 8
• Complexity: 1100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 273Ų